![molecular formula C6H12O B3058906 1-Propene, 1-ethoxy-2-methyl- CAS No. 927-61-7](/img/structure/B3058906.png)
1-Propene, 1-ethoxy-2-methyl-
Overview
Description
1-Propene, 1-ethoxy-2-methyl- , also known as ethyl isobutyl ether , is a chemical compound with the molecular formula C6H14O . It falls under the category of ethers and exhibits interesting properties due to its unique structure. The compound consists of an ethoxy group (–OC2H5) attached to the second carbon atom of a propene (propylene) molecule. The systematic IUPAC name for this compound is 1-ethoxy-2-methylpropene .
Scientific Research Applications
Catalytic Applications
- 1-Methoxy-2-methyl-1-(trimethylsiloxy)propene, a variant of 1-Propene, 1-ethoxy-2-methyl-, is effective in catalyzing the cyanation of various aldehydes and ketones, marking a significant development in the field of organocatalysis (Wang & Tian, 2007).
Chemical Reactions and Properties
- Ab initio calculations on 1-methoxy-2-propene (a close relative of 1-Propene, 1-ethoxy-2-methyl-) show its potential to rearrange towards 1-substituted 1-propenes, providing insights into its chemical behavior and stability (Kobychev et al., 2002).
- Another study on 1-Ethoxy-3-(p-methylphenylimino)-1-propene indicates its role as an intermediate in specific chemical reactions, demonstrating its utility in complex organic synthesis (Ono, Tanaka, & Tamura, 1982).
Catalytic and Polymerization Processes
- In a study examining the cross-metathesis reaction of tri(methyl, ethoxy)vinylsilanes (related to 1-Propene, 1-ethoxy-2-methyl-) with light alkenes, the compound showed potential in creating a series of alkenylsilanes, indicating its relevance in organometallic chemistry and catalysis (Foltynowicz & Marciniec, 1997).
- Research on zeolite-catalyzed methylation reactions using compounds like ethene and propene (structurally related to 1-Propene, 1-ethoxy-2-methyl-) demonstrates their role in producing hydrocarbons, highlighting their application in industrial chemistry (Van Speybroeck et al., 2011).
Properties
IUPAC Name |
1-ethoxy-2-methylprop-1-ene | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12O/c1-4-7-5-6(2)3/h5H,4H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHCLUFSKPOJGDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=C(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80453292 | |
Record name | 1-ethoxy-2-methylpropene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80453292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
100.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
927-61-7 | |
Record name | 1-ethoxy-2-methylpropene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80453292 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.